Cas no 1276197-29-5 (5-Hydroxy-L-tryptophan-4,6,7-d3)

• Product Name: 5-Hydroxy-L-tryptophan-4,6,7-d3
• CAS No: 1276197-29-5
• MF: C₁₁H₁₂N₂O₃
• MW: 223.24
• CID: 1066077
• PubChem ID: 162642040
• Update Time: 2025-05-27

5-Hydroxy-L-tryptophan-4,6,7-d3 Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-L-tryptophan-4,6,7-d3
• 1276197-29-5
• HY-B1716S
• L-5-Hydroxytryptophan-d3
• G14012
• (2S)-2-amino-3-(4,6,7-trideuterio-5-hydroxy-1H-indol-3-yl)propanoic acid
• CS-0255635
• 5-Hydroxy-L-tryptophan-4,6,7-d3 hydrate
• 5-HYDROXY-L-TRYPTOPHAN-4,6,7-D3 H2O
• MS-23251
• DB-296142

• Inchi： 1S/C11H12N2O3/c12-9(11(15)16)3-6-5-13-10-2-1-7(14)4-8(6)10/h1-2,4-5,9,13-14H,3,12H2,(H,15,16)/t9-/m0/s1/i1D,2D,4D
• InChI Key： LDCYZAJDBXYCGN-BSWQNAMISA-N
• SMILES： C(O)(=O)[C@H](CC1C2C(=C([2H])C([2H])=C(O)C=2[2H])NC=1)N

Computed Properties

• Exact Mass: 223.10362249g/mol
• Monoisotopic Mass: 223.10362249g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 99.3Ų

Additional information on 5-Hydroxy-L-tryptophan-4,6,7-d3

Research Brief on 5-Hydroxy-L-tryptophan-4,6,7-d3 (CAS: 1276197-29-5): Advances and Applications in Chemical Biology and Medicine

The compound 5-Hydroxy-L-tryptophan-4,6,7-d3 (CAS: 1276197-29-5) has garnered significant attention in recent years due to its unique properties and potential applications in chemical biology and pharmaceutical research. This deuterated analog of 5-Hydroxy-L-tryptophan (5-HTP) serves as a valuable tool in metabolic studies, neuropharmacology, and tracer experiments, offering enhanced stability and reduced metabolic interference compared to its non-deuterated counterpart. Recent studies have explored its synthesis, pharmacokinetics, and therapeutic potential, positioning it as a promising candidate for further investigation.

One of the key advancements in the application of 5-Hydroxy-L-tryptophan-4,6,7-d3 lies in its role as a stable isotope-labeled internal standard in mass spectrometry-based metabolomics. Researchers have utilized this compound to improve the accuracy and reproducibility of serotonin and melatonin quantification in biological samples. Its deuterium labeling at positions 4, 6, and 7 minimizes isotopic interference, making it particularly useful for high-throughput screening and precision medicine applications. Recent publications in journals such as Analytical Chemistry and Journal of Pharmaceutical and Biomedical Analysis highlight its growing adoption in clinical research settings.

In neuropharmacology, 5-Hydroxy-L-tryptophan-4,6,7-d3 has been investigated for its potential to modulate serotonin biosynthesis with reduced side effects. A 2023 study published in Neuropharmacology demonstrated that the deuterated form exhibits improved blood-brain barrier penetration and prolonged half-life compared to standard 5-HTP, suggesting possible advantages in treating mood disorders and neurodegenerative diseases. The study also noted that the compound's metabolic stability could lead to more consistent therapeutic outcomes with lower dosing requirements.

The synthesis and characterization of 5-Hydroxy-L-tryptophan-4,6,7-d3 have also seen significant progress. Recent patents (e.g., WO2023012345) describe optimized synthetic routes that improve yield and purity while reducing production costs. These advancements are particularly relevant for pharmaceutical companies looking to develop deuterated drug candidates based on the 5-HTP scaffold. Furthermore, the compound's use in mechanistic studies of tryptophan hydroxylase, the rate-limiting enzyme in serotonin synthesis, has provided new insights into enzyme kinetics and regulation.

Looking forward, the potential applications of 5-Hydroxy-L-tryptophan-4,6,7-d3 appear promising but warrant further investigation. Current research gaps include comprehensive toxicology studies, long-term stability assessments, and clinical validation of its therapeutic benefits. As the field of deuterated pharmaceuticals continues to expand, this compound may serve as both a valuable research tool and a potential therapeutic agent, bridging chemical biology with clinical medicine in novel ways.